Lead acetate

Specification

• CAS No.: 301-04-2; 15347-57-6
• Molecular Formula: C4H6O4Pb; C4H6O4Pb; (CH3COO)2P
• Molecular Weight: 325 g/mol
• IUPAC Name: lead(2+);diacetate
• Standard InChI: InChI=1S/2C2H4O2.Pb/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• Standard InChI Key: GUWSLQUAAYEZAF-UHFFFAOYSA-L
• Impurities: ... Include chloride ion and iron, the concn of each of which does not exceed 5 mg/kg in reagent grade product. /Lead acetate trihydrate/
• SMILES: CC(=O)[O-].CC(=O)[O-].[Pb+2]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].[Pb+2]
• Boiling Point: At temperatures over 200 °F it begins to lose acetic acid, decomposes completely above 400 °F (NTP, 1992); Decomposes
• Colorform: White crystals; Occurs as trihydrate, colorless crystals or white granules or powder.
• Melting Point: 536 °F 167 °F when heated rapidly (NTP, 1992); 280 °C

Introduction

Chemical Structure and Physical Properties

Lead acetate, formally known as lead(II) acetate, is an inorganic compound with the molecular formula C₄H₆O₄Pb and a molecular weight of 325.29 g/mol. It exists in multiple hydrated forms, including the trihydrate (Pb(CH₃COO)₂·3H₂O) and decahydrate (Pb(CH₃COO)₂·10H₂O), each exhibiting distinct physical characteristics.

Crystalline Forms and Solubility

The anhydrous form is a white crystalline solid with a density of 3.25 g/cm³, melting at 280°C and decomposing at higher temperatures. Its trihydrate counterpart, often termed "sugar of lead" due to its sweet taste, is a colorless monoclinic crystal with a density of 2.55 g/cm³ and a melting point of 75°C. Lead acetate demonstrates remarkable solubility in water, with values increasing dramatically with temperature:

• 44.3 g/100 mL at 20°C

• 221 g/100 mL at 50°C.

This high solubility enhances its bioavailability and environmental mobility, contributing to its toxicity profile.

Thermodynamic and Spectroscopic Properties

The compound’s dielectric constant is 2.5 at 0°C, and its solubility product constant (Ksp) is pKsp = 2.75. UV-Vis spectroscopy reveals absorption maxima at 260 nm in aqueous solutions, a property leveraged in analytical chemistry for lead quantification.

Synthesis and Industrial Production

Laboratory Synthesis

A common method involves reacting lead metal with acetic acid in the presence of hydrogen peroxide as an oxidizing agent. The reaction proceeds as follows:
$\text{Pb} + 2 \text{CH}_3\text{COOH} + \text{H}_2\text{O}_2 \rightarrow \text{Pb(CH}_3\text{COO)}_2 + 2 \text{H}_2\text{O}$.
This exothermic process generates lead acetate trihydrate, which can be purified via recrystallization.

Industrial-Scale Manufacturing

While specific industrial protocols are proprietary, large-scale production typically involves electrolytic oxidation of lead in acetic acid solutions. The trihydrate form is preferentially produced due to its stability under ambient conditions.

Historical and Modern Applications

Textile and Dye Industries

Lead acetate serves as a mordant in dyeing processes, enhancing colorfastness by forming insoluble complexes with organic dyes. Its use in textile printing persists despite growing regulatory restrictions.

Historical Misuse as a Sweetener

Ancient Romans synthesized defrutum (a grape syrup) by boiling must in lead vessels, inadvertently contaminating it with lead acetate. This practice, driven by the compound’s sweet taste, caused widespread lead poisoning—a stark reminder of its insidious toxicity.

Contemporary Niche Applications

• Paints and Varnishes: Acts as a drying agent due to its catalytic effect on oxidation reactions.

• Cosmetics: Banned in most jurisdictions but historically used in hair dyes for its color-stabilizing properties.

Toxicity and Health Impacts

Acute and Chronic Exposure Effects

The New Jersey Department of Health classifies lead acetate as a probable human carcinogen (Group B2) with demonstrated renal carcinogenicity in animal models. Chronic exposure manifests through:

• Neurological Effects: Headache, irritability, and peripheral neuropathy.

• Gastrointestinal Distress: Metallic taste, anorexia, and lead colic.

• Hematological Changes: Inhibition of δ-aminolevulinic acid dehydratase (ALAD), disrupting heme synthesis.

Table 1: Health Hazard Ratings for Lead Acetate

Parameter	Rating (0-4)
Health Hazard	3
Flammability	0
Reactivity	0
Carcinogenicity	Confirmed

Neurotoxicological Insights

A 2025 murine study revealed lead acetate’s capacity to alter pain perception, with 5 ppm and 500 ppm exposures increasing thermal pain latency by 52% and 59%, respectively. This analgesic effect, potentially mediated by NMDA receptor modulation, complicates its toxicological profile by masking injury responses.

Environmental Impact and Ecotoxicology

Aquatic Systems Contamination

Freshwater ecosystems face disproportionate risks due to lead acetate’s solubility. A 2024 study on Cyprinus carpio demonstrated:

• LC₅₀ (96h): 8.2 mg/L

• Sublethal Effects: Reduced growth rates (32% decrease at 2 mg/L) and disrupted reproductive cycles.

Bioaccumulation Dynamics

Lead’s affinity for sulfhydryl groups promotes accumulation in hepatic and renal tissues, with biomagnification factors exceeding 10³ in predator species. This bioaccumulation threatens aquatic food webs, particularly in industrialized watersheds.

Table 2: Ecotoxicological Parameters for American Carp

Parameter	Value
LC₅₀ (96h)	8.2 mg/L
Growth Inhibition (2 mg/L)	32%
Reproductive Success	45% Reduction

Recent Advances in Lead Acetate Research

Neurological Impact Studies

The February 2025 PMC study employing albino mice models demonstrated lead’s dose-dependent suppression of thermal nociception, suggesting interference with TRPV1 receptor signaling pathways. Paradoxically, chemical pain responses remained unaffected, highlighting the complexity of lead-neural interactions.

Bioremediation Strategies

Emerging phytoremediation techniques using Brassica juncea (Indian mustard) show promise, achieving 18% lead uptake from contaminated soils over 12-week cycles. Genetic engineering approaches targeting metallothionein expression may enhance remediation efficiency.